Cas no 412041-42-0 (Benzonitrile, 2,3-diethynyl- (9CI))

Benzonitrile, 2,3-diethynyl- (9CI) structure
412041-42-0 structure
Product Name:Benzonitrile, 2,3-diethynyl- (9CI)
CAS No:412041-42-0
MF:C11H5N
MW:151.164102315903
CID:926705
PubChem ID:45079082
Update Time:2025-04-19

Benzonitrile, 2,3-diethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2,3-diethynyl- (9CI)
    • Benzonitrile, 2,3-diethynyl-
    • 412041-42-0
    • DB-285688
    • Inchi: 1S/C11H5N/c1-3-9-6-5-7-10(8-12)11(9)4-2/h1-2,5-7H
    • InChI Key: GKJQPDZFFWXZSA-UHFFFAOYSA-N
    • SMILES: N#CC1=CC=CC(C#C)=C1C#C

Computed Properties

  • Exact Mass: 151.042199164g/mol
  • Monoisotopic Mass: 151.042199164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 23.8Ų

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